Cas no 1804271-06-4 (Ethyl 4-cyano-3-(3-oxopropyl)benzoate)

• Product Name: Ethyl 4-cyano-3-(3-oxopropyl)benzoate
• CAS No: 1804271-06-4
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 4957526
• Update Time: 2025-11-07

Ethyl 4-cyano-3-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-(3-oxopropyl)benzoate

• Inchi： 1S/C13H13NO3/c1-2-17-13(16)11-5-6-12(9-14)10(8-11)4-3-7-15/h5-8H,2-4H2,1H3
• InChI Key： XJQBBJVKDJVBNU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C(C#N)C(=C1)CCC=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 318
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 4-cyano-3-(3-oxopropyl)benzoate

Recent Advances in the Study of Ethyl 4-cyano-3-(3-oxopropyl)benzoate (CAS: 1804271-06-4) in Chemical Biology and Pharmaceutical Research

Ethyl 4-cyano-3-(3-oxopropyl)benzoate (CAS: 1804271-06-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's molecular structure, featuring both an ester and a cyano group adjacent to a ketone functionality, makes it a versatile intermediate in organic synthesis. Recent studies have demonstrated its utility in the construction of more complex heterocyclic systems, particularly in the development of kinase inhibitors and other small molecule therapeutics. The presence of multiple reactive sites allows for diverse chemical modifications, enabling structure-activity relationship (SAR) studies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Ethyl 4-cyano-3-(3-oxopropyl)benzoate as a precursor for novel anti-inflammatory agents. The team developed a series of derivatives that showed promising COX-2 selective inhibition with reduced gastrointestinal toxicity compared to traditional NSAIDs. Molecular docking studies revealed that the compound's derivatives could effectively bind to the COX-2 active site, with the cyano group playing a crucial role in binding affinity.

Another significant application was reported in cancer research, where derivatives of 1804271-06-4 demonstrated potent activity against various cancer cell lines. A research group at the University of Tokyo found that certain modifications to the parent compound resulted in molecules with selective cytotoxicity against breast cancer cells while showing minimal effects on normal cells. The mechanism of action appears to involve the inhibition of key signaling pathways, particularly those involving PI3K/AKT/mTOR.

The compound's potential in neurodegenerative disease treatment has also been investigated. Recent preclinical studies suggest that appropriately modified derivatives can cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. The ketone functionality appears to be essential for this activity, possibly through modulation of oxidative stress pathways.

From a synthetic chemistry perspective, novel methodologies for the preparation of 1804271-06-4 have been developed, including more efficient catalytic processes that improve yield and reduce environmental impact. A 2024 publication in Organic Process Research & Development described a continuous flow synthesis approach that significantly enhanced production efficiency while maintaining high purity standards.

Despite these promising developments, challenges remain in the optimization of Ethyl 4-cyano-3-(3-oxopropyl)benzoate derivatives for clinical applications. Current research efforts are focused on improving pharmacokinetic properties, particularly solubility and metabolic stability, while maintaining the desired biological activity. Several pharmaceutical companies have included derivatives of this compound in their early-stage drug discovery pipelines, indicating growing industry interest.

Future research directions include exploring the compound's potential in combination therapies and investigating its use as a molecular scaffold for targeted drug delivery systems. The versatility of 1804271-06-4 suggests it may find applications beyond those currently being explored, particularly in the emerging field of chemical biology where small molecules are used to probe and manipulate biological systems.